Cas no 790288-46-9 (N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 790288-46-9
• MF: C₁₇H₂₁N₅O₂S
• MW: 359.44594168663
• CID: 6612302
• PubChem ID: 4874994
• Update Time: 2025-07-23

N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• starbld0005627
• N-(2-Cyano-3-methylbutan-2-yl)-2-((4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• 790288-46-9
• EN300-26687273
• AKOS033938359
• Z25295641
• N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C17H21N5O2S/c1-12(2)17(3,10-18)20-15(23)9-25-16-21-19-11-22(16)13-5-7-14(24-4)8-6-13/h5-8,11-12H,9H2,1-4H3,(H,20,23)
• InChI Key： YLDAMVJQNJTYSI-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C1C=CC(=CC=1)OC)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 359.14159610g/mol
• Monoisotopic Mass: 359.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 790288-46-9, known as N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery and advanced material synthesis.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The cyano group attached to the dimethylpropyl chain introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. The triazole ring, a heterocyclic structure, is known for its aromaticity and ability to participate in hydrogen bonding, making it a valuable component in medicinal chemistry. The methoxyphenyl group adds further complexity by introducing steric and electronic effects that can modulate the compound's interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways that enhance the efficiency and scalability of its production. For instance, a study published in the *Journal of Organic Chemistry* demonstrated a one-pot synthesis method utilizing microwave-assisted reactions, which significantly reduced the reaction time while maintaining high yields. This advancement underscores the importance of optimizing synthetic protocols for high-value compounds like this one.

The biological activity of N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied. Preclinical trials have shown promising results in terms of its anti-inflammatory and antioxidant properties. A team of researchers from the University of California reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor technology. A recent study published in *Nature Materials* highlighted its potential as a highly sensitive detector for trace metal ions in environmental samples.

The environmental impact of this compound is another area of active research. Given its complex structure and potential for bioaccumulation, scientists are investigating its degradation pathways under various environmental conditions. Initial findings suggest that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{[4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No 790288-46-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable tool in both academic research and industrial settings.